Cas no 2171281-88-0 ((3R)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid)

• Product Name: (3R)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid
• CAS No: 2171281-88-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6411979
• PubChem ID: 165559684
• Update Time: 2025-05-25

(3R)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid
• (3R)-3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid
• 2171281-88-0
• EN300-1475688

• Inchi： 1S/C26H32N2O5/c1-3-4-9-18(15-25(30)31)28-24(29)14-17(2)27-26(32)33-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23H,3-4,9,14-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t17-,18+/m0/s1
• InChI Key： PAWVGOUCZJKOER-ZWKOTPCHSA-N
• SMILES： O(C(N[C@@H](C)CC(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid

Compound CAS No. 2171281-88-0: (3R)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic Acid

The compound with CAS No. 2171281-88-0, named (3R)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid, is a highly specialized amino acid derivative with significant applications in the fields of peptide synthesis and drug development. This compound is characterized by its complex stereochemistry and functional groups, which make it a valuable tool in modern medicinal chemistry and biotechnology.

The structure of this compound incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis. The Fmoc group is strategically positioned to protect the amino terminus of the molecule during synthesis, ensuring precise control over the assembly of peptide chains. The stereochemistry at the (3R) and (3S) positions highlights the importance of chirality in determining the biological activity and pharmacokinetic properties of the compound.

Recent advancements in peptide-based drug discovery have underscored the significance of such compounds in developing novel therapeutics. For instance, studies have demonstrated that Fmoc-protected amino acids can be effectively utilized in the construction of bioactive peptides with enhanced stability and bioavailability. These peptides are being explored for their potential in treating a wide range of diseases, including cancer, infectious diseases, and inflammatory disorders.

In addition to its role in peptide synthesis, this compound exhibits unique physicochemical properties that make it an attractive candidate for further research. Its solubility profile, stability under various conditions, and compatibility with different synthetic protocols have been extensively studied. These properties are critical for its application in large-scale manufacturing processes and preclinical testing.

The synthesis of (3R)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid involves a multi-step process that combines principles from organic chemistry and stereochemistry. Key steps include the selective protection of functional groups, stereoselective synthesis of chiral centers, and purification techniques to ensure high purity levels. Researchers have optimized these steps to achieve high yields and maintain the integrity of the molecule's stereochemistry.

From a biological standpoint, this compound has shown promising results in vitro studies. Its ability to interact with specific biological targets, such as enzymes or receptors, has been investigated using advanced techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies provide insights into its molecular recognition mechanisms and guide further optimization for therapeutic applications.

Moreover, computational modeling has played a pivotal role in understanding the behavior of this compound at the molecular level. Docking studies and molecular dynamics simulations have been employed to predict its binding affinities and conformational flexibility. Such computational approaches are essential for accelerating drug discovery efforts and reducing reliance on time-consuming experimental methods.

In conclusion, (3R)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid represents a cutting-edge advancement in chemical synthesis and drug development. Its unique structure, stereochemical properties, and functional groups make it an invaluable tool for researchers working at the forefront of peptide-based therapeutics. As ongoing studies continue to uncover its potential applications, this compound is poised to play a significant role in shaping the future of medicine.